Cas no 2411637-46-0 (4-oxo-3-azaspiro[5.5]undecane-11-carboxylic acid)

• Product Name: 4-oxo-3-azaspiro[5.5]undecane-11-carboxylic acid
• CAS No: 2411637-46-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5945424
• PubChem ID: 145711934
• Update Time: 2026-03-11

4-oxo-3-azaspiro[5.5]undecane-11-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3-azaspiro[5.5]undecane-11-carboxylic acid
• 3-Azaspiro[5.5]undecane-7-carboxylic acid, 2-oxo-
• 2411637-46-0
• 2-Oxo-3-azaspiro[5.5]undecane-7-carboxylic acid
• CS-0310034
• 4-Oxo-3-azaspiro[5.5]undecane-11-carboxylicacid
• D96855
• PS-18426

• Inchi： 1S/C11H17NO3/c13-9-7-11(5-6-12-9)4-2-1-3-8(11)10(14)15/h8H,1-7H2,(H,12,13)(H,14,15)
• InChI Key： KYCWZXOCTKEAST-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2C(O)=O)CCNC1=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 472.6±38.0 °C(Predicted)
• pka: 4.57±0.20(Predicted)

Additional information on 4-oxo-3-azaspiro[5.5]undecane-11-carboxylic acid

4-Oxo-3-Azaspiro[5.5]undecane-11-carboxylic Acid: A Comprehensive Overview

4-Oxo-3-Azaspiro[5.5]undecane-11-carboxylic Acid, identified by the CAS Registry Number 2411637-46-0, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule consists of a spiro ring system, which is formed by the fusion of two rings sharing only one atom, creating a distinctive structural motif that contributes to its intriguing chemical properties.

The name 4-Oxo-3-Azaspiro[5.5]undecane-11-carboxylic Acid reflects the structural features of the compound. The "spiro" designation indicates the presence of two rings joined at a single atom, while the "[5.5]" specifies the number of atoms in each ring (five and five). The "oxo" group refers to a ketone functional group located at position 4, and the "carboxylic acid" moiety is situated at position 11. This combination of functional groups and structural elements makes the compound highly versatile in terms of reactivity and potential biological activity.

Recent studies have highlighted the importance of spirocyclic compounds like 4-Oxo-3-Azaspiro[5.5]undecane-11-carboxylic Acid in medicinal chemistry. These compounds often exhibit unique pharmacokinetic profiles and can serve as scaffolds for developing bioactive molecules with enhanced potency and selectivity. For instance, researchers have explored the use of this compound as a potential lead for anti-inflammatory agents, given its ability to modulate key inflammatory pathways.

The synthesis of 4-Oxo-3-Azaspiro[5.5]undecane-11-carboxylic Acid involves a multi-step process that typically begins with the preparation of precursor molecules, followed by cyclization reactions to form the spiro ring system. The introduction of the oxo and carboxylic acid groups is achieved through carefully controlled oxidation or hydrolysis steps, ensuring the desired stereochemistry and regioselectivity.

In terms of biological activity, 4-Oxo-3-Azaspiro[5.5]undecane-11-carboxylic Acid has shown promise in preclinical studies as an inhibitor of certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Its ability to cross the blood-brain barrier makes it an attractive candidate for further investigation in this therapeutic area.

The structural uniqueness of this compound also lends itself to applications in materials science, where spirocyclic systems are being explored for their potential use in advanced materials with tailored mechanical or electronic properties.

In conclusion, 4-Oxo-3-Azaspiro[5.5]undecane-11-carboxylic Acid, CAS No: 2411637-46-0, represents a fascinating example of how complex organic structures can be harnessed for diverse applications across multiple scientific disciplines.